Hanagokenol A
Overview
Description
Hanagokenol A is a natural product found in Cladonia rangiferina with data available.
Scientific Research Applications
Antimicrobial Activity
Hanagokenol A, isolated from Cladonia rangiferina, exhibits potent antimicrobial activity. A study by Yoshikawa et al. (2008) identified Hanagokenol A as a unique abietane diterpene with an ether linkage between C-6 and C-18 of sugiol. This compound demonstrated effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), indicating its potential as an antimicrobial agent (Yoshikawa et al., 2008).
Synthetic Approach for Hanagokenol A
Another significant aspect of Hanagokenol A research is its synthesis. Alvarez-Manzaneda et al. (2010) reported the first synthesis of hanagokenol A, along with other related compounds, from abietic acid. This synthesis provides a pathway for producing these compounds for further study and potential application in various fields, including biomedical research (Alvarez-Manzaneda et al., 2010).
properties
Product Name |
Hanagokenol A |
|---|---|
Molecular Formula |
C20H26O3 |
Molecular Weight |
314.4 g/mol |
IUPAC Name |
(1S,9R,12R,16R)-4-hydroxy-1,12-dimethyl-5-propan-2-yl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,4,6-trien-8-one |
InChI |
InChI=1S/C20H26O3/c1-11(2)12-8-13-14(9-15(12)21)20(4)7-5-6-19(3)10-23-17(16(13)22)18(19)20/h8-9,11,17-18,21H,5-7,10H2,1-4H3/t17-,18-,19-,20+/m0/s1 |
InChI Key |
CDWJWTTWDBMXNW-LWYYNNOASA-N |
Isomeric SMILES |
CC(C)C1=C(C=C2C(=C1)C(=O)[C@H]3[C@@H]4[C@@]2(CCC[C@]4(CO3)C)C)O |
Canonical SMILES |
CC(C)C1=C(C=C2C(=C1)C(=O)C3C4C2(CCCC4(CO3)C)C)O |
synonyms |
hanagokenol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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